Cas no 871329-74-7 ((2-Methyl-5-(morpholinosulfonyl)phenyl)boronic acid)

(2-Methyl-5-(morpholinosulfonyl)phenyl)boronic acid is a boronic acid derivative featuring a morpholinosulfonyl substituent, which enhances its utility in cross-coupling reactions such as Suzuki-Miyaura couplings. The electron-withdrawing sulfonyl group adjacent to the boronic acid moiety improves stability and reactivity, making it particularly valuable in the synthesis of complex biaryl structures. Its methyl group at the ortho position further modulates steric and electronic properties, facilitating selective transformations. This compound is well-suited for pharmaceutical and materials science applications, where precise functionalization of aromatic systems is required. It is typically handled under inert conditions to preserve its reactivity.
(2-Methyl-5-(morpholinosulfonyl)phenyl)boronic acid structure
871329-74-7 structure
Product Name:(2-Methyl-5-(morpholinosulfonyl)phenyl)boronic acid
CAS No:871329-74-7
MF:C11H16BNO5S
MW:285.124442100525
MDL:MFCD07363761
CID:719797
PubChem ID:44119554
Update Time:2025-06-07

(2-Methyl-5-(morpholinosulfonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Methyl-5-(morpholinosulfonyl)phenyl)boronic acid
    • (2-Methyl-5-(morpholinosulfonyl)-phenyl)boronic acid
    • (2-methyl-5-morpholin-4-ylsulfonylphenyl)boronic acid
    • 2-Methyl-5-(morpholin-4-ylsulphonyl)benzeneboronic acid
    • 2-Methyl-5-(N-morpholinylsulfonyl)phenylboronic acid
    • Boronic acid,B-[2-methyl-5-(4-morpholinylsulfonyl)phenyl]-
    • IGDNJOSXZREONA-UHFFFAOYSA-N
    • AB30708
    • MFCD07363761
    • BS-25856
    • 871329-74-7
    • AKOS015842379
    • (2-Methyl-5-(morpholinosulfonyl)phenyl)boronicacid
    • CS-0175775
    • [2-Methyl-5-(morpholine-4-sulfonyl)phenyl]boronic acid
    • 2-Methyl-5-(N-morpholinylsulphonamido)benzeneboronic acid
    • DTXSID70657287
    • FT-0687810
    • 2-methyl-5-(N-morpholinylsulfonyl)phenyl boronic acid
    • A862796
    • 2-methyl-5-(N-morpholinylsulfonyl) phenyl boronic acid
    • SCHEMBL3409012
    • F76259
    • 2-methyl-5-(morpholine-4-sulfonyl)phenylboronic acid
    • MDL： MFCD07363761
    • Inchi： 1S/C11H16BNO5S/c1-9-2-3-10(8-11(9)12(14)15)19(16,17)13-4-6-18-7-5-13/h2-3,8,14-15H,4-7H2,1H3
    • InChI Key： IGDNJOSXZREONA-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C)=C(B(O)O)C=1)(N1CCOCC1)(=O)=O

Computed Properties

  • Exact Mass: 285.08400
  • Monoisotopic Mass: 285.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.4A^2

Experimental Properties

  • Density: 1.41
  • Melting Point: 136-140
  • Boiling Point: 522.3°C at 760 mmHg
  • Flash Point: 269.7°C
  • Refractive Index: 1.597
  • PSA: 95.45000
  • LogP: -0.28560

(2-Methyl-5-(morpholinosulfonyl)phenyl)boronic acid Security Information

(2-Methyl-5-(morpholinosulfonyl)phenyl)boronic acid Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

(2-Methyl-5-(morpholinosulfonyl)phenyl)boronic acid Pricemore >>

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